Cas no 2098065-91-7 ((3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone)

• Product Name: (3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone
• CAS No: 2098065-91-7
• MF: C₁₂H₂₀F₂N₂O
• MW: 246.296810150146
• CID: 5725824
• PubChem ID: 121201119
• Update Time: 2025-05-21

(3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F1907-4656
• 2098065-91-7
• (3-(difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone
• AKOS026709117
• starbld0027471
• [3-(difluoromethyl)piperidin-1-yl]-piperidin-3-ylmethanone
• (3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone

• Inchi： 1S/C12H20F2N2O/c13-11(14)10-4-2-6-16(8-10)12(17)9-3-1-5-15-7-9/h9-11,15H,1-8H2
• InChI Key： RDMDTMNRHFFRDH-UHFFFAOYSA-N
• SMILES： FC(C1CCCN(C(C2CNCCC2)=O)C1)F

Computed Properties

• Exact Mass: 246.15436959g/mol
• Monoisotopic Mass: 246.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 32.3Ų

Additional information on (3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone

Introduction to (3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone (CAS No. 2098065-91-7)

The compound (3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone, identified by the CAS registry number 2098065-91-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their versatile properties and structural diversity. The presence of a difluoromethyl group introduces unique electronic and steric effects, making this compound a promising candidate for further research in drug discovery and material science.

Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The methanone functional group in this compound plays a critical role in its reactivity and bioavailability, making it a valuable intermediate in organic synthesis. Researchers have explored its potential as an inhibitor of key enzymes involved in metabolic pathways, offering new insights into its therapeutic applications.

The structural complexity of (3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone allows for multiple sites of interaction with biological targets, enhancing its potential as a drug candidate. Advanced computational methods, such as molecular docking and quantum mechanics, have been employed to study its binding affinity with various proteins. These studies suggest that the compound exhibits favorable pharmacokinetic properties, including good solubility and permeability.

In addition to its pharmaceutical applications, this compound has shown promise in the field of materials science. Its ability to form stable complexes with metal ions makes it a potential candidate for the development of new catalysts or coordination polymers. Recent experiments have demonstrated its effectiveness in accelerating organic transformations under mild conditions, further underscoring its versatility.

The synthesis of (3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of these reactions, enabling the large-scale production of this compound for both research and industrial purposes.

As research on this compound continues to expand, its role in advancing drug discovery and material innovation becomes increasingly evident. The integration of cutting-edge technologies, such as artificial intelligence and machine learning, is expected to further accelerate the exploration of its potential applications. With its unique chemical properties and broad applicability, (3-(Difluoromethyl)piperidin-1-yl)(piperidin-3-yl)methanone stands at the forefront of modern chemical research.